Cas no 2142236-54-0 (2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine
• CAS No: 2142236-54-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6246158
• PubChem ID: 165865011
• Update Time: 2025-05-20

2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine
• EN300-1476833
• 2142236-54-0

• Inchi： 1S/C11H19N3/c1-8-4-9(2)13-11(5-8)10-6-12-14(3)7-10/h6-9,11,13H,4-5H2,1-3H3
• InChI Key： QRUHCYJJUPVIRL-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C)CC1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine

Introduction to 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine (CAS No. 2142236-54-0)

2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine, identified by the CAS number 2142236-54-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is further substituted with various functional groups to enhance its pharmacological properties. The presence of a pyrazole moiety at the 6-position and methyl groups at the 2- and 4-positions introduces unique electronic and steric features that make this molecule a promising candidate for drug development.

The structural composition of 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine suggests potential biological activity due to its ability to interact with biological targets such as enzymes and receptors. The pyrazole ring is known for its role in medicinal chemistry, often serving as a scaffold in the design of bioactive molecules. Its incorporation into the piperidine backbone enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine has emerged as a compound of interest in this context, particularly due to its potential applications in treating neurological disorders. Studies have demonstrated that piperidine derivatives can modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and cognitive impairment.

The pharmacological profile of 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine has been extensively investigated in preclinical studies. These studies have revealed that the compound exhibits potent binding affinity to certain neurotransmitter receptors, including serotonin and dopamine receptors. This binding affinity is thought to contribute to its therapeutic effects by modulating neurotransmitter release and receptor activity. Additionally, the compound's ability to cross the blood-brain barrier suggests its potential for central nervous system (CNS) drug development.

One of the most compelling aspects of 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine is its structural versatility. The presence of multiple substituents allows for further chemical modification, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to the synthesis of numerous derivatives that have been evaluated for their biological activity. Some of these derivatives have shown enhanced potency and selectivity compared to the parent compound, highlighting the importance of structure-activity relationship (SAR) studies in drug development.

The synthesis of 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the pyrazole ring through cyclocondensation reactions, followed by functional group transformations to introduce the piperidine moiety. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to achieve high yields and purity levels.

In terms of pharmaceutical applications, 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)piperidine holds promise for several therapeutic areas. Its interaction with neurotransmitter receptors makes it a potential candidate for treating mental health disorders such as schizophrenia and bipolar disorder. Furthermore, its ability to modulate inflammatory pathways suggests its utility in developing anti-inflammatory drugs. Ongoing research is exploring its potential role in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The safety profile of 2,4-dimethyl-6-(1-methyl-1H-pyrazol-4-y)piperidine is another critical aspect that has been thoroughly evaluated in preclinical studies. These studies have assessed various parameters such as acute toxicity, chronic toxicity, and carcinogenicity. The results indicate that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully understand its long-term safety profile and potential interactions with other drugs.

Regulatory considerations play a significant role in the development and commercialization of pharmaceutical compounds like 2,4-dimethyl--(m--m--dimethylethyl--5--pyrazolyl)piperidine (CAS No: 2142236--54--0). Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound meets stringent quality standards before it reaches clinical trials and eventually patients. The regulatory landscape also emphasizes the importance of comprehensive toxicological studies to ensure patient safety.

The future directions for research on 2,4-dimethyl--(m--m--dimethylethyl--5--pyrazolyl)piperidine are multifaceted. One area of focus is expanding its therapeutic applications through structural modifications and exploring new synthetic pathways. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets. This knowledge will be instrumental in optimizing its pharmacological properties and developing new drug candidates based on this scaffold.

In conclusion,CAS No: 2142236--54--0 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for drug development， particularly in treating neurological disorders。 Ongoing research efforts are expected to yield further insights into its pharmacological properties， safety profile，and regulatory status， paving the way for future clinical applications.